Cas no 2172035-33-3 (1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2172035-33-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6009487
• PubChem ID: 165549996
• Update Time: 2025-05-23

1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• 2172035-33-3
• EN300-1621885

• Inchi： 1S/C10H16O/c1-4-5-6-10(8-11)7-9(10,2)3/h4,8H,1,5-7H2,2-3H3
• InChI Key： ZEHDUWATIJPJNS-UHFFFAOYSA-N
• SMILES： O=CC1(CCC=C)CC1(C)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2172035-33-3)

The compound 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2172035-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclopropane ring and butenyl side chain, has shown promising potential in various applications, including drug synthesis and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde, emphasizing its role as a key intermediate in the production of bioactive molecules. The researchers utilized a novel catalytic system to achieve high yields and selectivity, which could streamline its industrial-scale production. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In another groundbreaking study, researchers investigated the biological activities of 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde, particularly its antimicrobial properties. The compound demonstrated significant efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics, addressing the growing concern of antibiotic resistance.

Further research has delved into the mechanistic aspects of this compound. A 2024 study in Chemical Biology & Drug Design revealed that 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde interacts with specific bacterial enzymes, disrupting their metabolic pathways. This mode of action differs from conventional antibiotics, offering a novel approach to combat resistant strains. The study also proposed structural modifications to enhance its potency and reduce potential side effects.

Beyond its antimicrobial applications, 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde has been explored for its role in material science. Its unique chemical structure allows for the development of polymers with enhanced thermal stability and mechanical properties. Recent patents have highlighted its use in creating advanced materials for medical devices and coatings, further expanding its industrial relevance.

In conclusion, the compound 1-(but-3-en-1-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2172035-33-3) represents a versatile and promising molecule in both pharmaceutical and material science research. Its synthetic accessibility, biological activity, and material properties make it a valuable subject for ongoing and future studies. Continued exploration of its applications and mechanisms will likely yield further breakthroughs in these fields.